Multi-stimulus responsive properties of a Cd-MOF based on tetraphenylethylene†
Inorganic Chemistry Frontiers Pub Date: 2023-11-10 DOI: 10.1039/D3QI01954C
Abstract
Multi-stimulus-responsive materials possess potential practical application capabilities in anti-counterfeiting, sensing, information storage and other fields. Here, we have synthesized a crystalline material, Cd-tcbpe MOF, based on a TPE derivative by a “two-step” method with a high yield. This crystalline MOF material exhibits sensitive and reversible fluorescence color changes from cyan to yellow–green in response to multiple stimuli including mechanical forces, water, some small molecules (i.e. NH3, CH3COOH, CF3COOH, and HCl vapors) and temperature. Notably, the corresponding ligand alone does not possess these multi-stimulus responsive properties. We found that the changes in fluorescence properties are benefited from the compression and extension of the ligand in the MOF framework structure. This work also provides support for the development of white LED materials, mechanical flaw detection materials and water vapor/temperature detection.
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Journal Name：Inorganic Chemistry Frontiers
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